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Compound of Interest

Compound Name: FMP-API-1

CAS No.: 6423-19-4

Cat. No.: B1266828

Get Quote

Essential Safety and Handling Guide for FMP-
API-1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for handling

FMP-API-1 (CAS Number: 16523-28-7), also known as 3,3′-Diamino-4,4′-

dihydroxydiphenylmethane. The following procedural guidance is designed to answer specific

operational questions, ensuring the safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
FMP-API-1 is classified with specific hazards that necessitate the use of appropriate personal

protective equipment. It is identified as a skin sensitizer, capable of causing serious eye

irritation, and is a combustible solid that is also air-sensitive.[1]

Table 1: FMP-API-1 Hazard Identification
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Hazard Class GHS Hazard Statement GHS Pictogram

Skin Sensitization
H317: May cause an allergic

skin reaction.[1]
GHS07 (Exclamation Mark)[1]

Serious Eye Irritation
H319: Causes serious eye

irritation.[1]
GHS07 (Exclamation Mark)[1]

Combustibility Combustible Solid.[1] Not specified in search results.

Air Sensitivity Air Sensitive.[1] Not specified in search results.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling FMP-API-1

PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH

(US)).

To protect against eye irritation

from dust particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and impervious

clothing. Fire/flame resistant

lab coat.

To prevent skin contact and

allergic reactions. To provide

protection from combustible

solid hazards.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced. To

be used in a well-ventilated

area or under a fume hood.

To prevent inhalation of the

powdered substance.

Operational Plan: Handling and Storage
Safe handling and storage are critical to maintaining the integrity of FMP-API-1 and ensuring

personnel safety.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace by ensuring it is clean, and all necessary equipment is within reach. Work should

be conducted in a well-ventilated area or under a chemical fume hood.

Weighing and Aliquoting: As FMP-API-1 is a powder, handle it carefully to avoid generating

dust. Use a micro-spatula for transferring the substance. Weigh the required amount in a

tared, sealed container.

Dissolving: FMP-API-1 is soluble in DMSO (>10 mg/mL).[1] When preparing solutions, add

the solvent to the weighed powder slowly and mix gently to dissolve.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Storage:

Temperature: Store at -20°C.[1]

Atmosphere: As the compound is air-sensitive, store it under an inert atmosphere (e.g.,

argon or nitrogen) if possible.[1]

Container: Keep the container tightly sealed to prevent exposure to air and moisture.

Emergency Procedures
Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, seek

medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion Rinse mouth with water. Do not induce vomiting.

Spill Cleanup:

Small Spills: For small spills of the powder, carefully sweep up the material to avoid

generating dust. Place the collected material into a sealed container for disposal. Clean the

spill area with a wet cloth or paper towel, and then decontaminate with an appropriate

cleaning agent.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material as described for small spills. Prevent the

powder from entering drains or waterways.

Disposal Plan
Dispose of FMP-API-1 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Container: Place waste FMP-API-1 and any contaminated disposable materials (e.g.,

gloves, paper towels) into a clearly labeled, sealed container for hazardous chemical waste.

Disposal Facility: The waste should be disposed of at an appropriate treatment and disposal

facility.[1] Consult with your institution's environmental health and safety (EHS) office for
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specific guidance on disposal procedures.

Diagrams

FMP-API-1: PPE Selection Workflow

Handling FMP-API-1

Hazard Assessment:
- Skin Sensitizer (H317)

- Eye Irritant (H319)
- Combustible Solid

- Air Sensitive

Wear tightly fitting safety goggles
with side-shields.

Eye Contact Hazard

Wear chemical-resistant gloves
and impervious, fire/flame

resistant clothing.

Skin Contact & Combustibility Hazard

Work in a well-ventilated area
or under a fume hood.

Use a full-face respirator if
exposure limits are exceeded.

Inhalation Hazard

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling FMP-API-1.
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FMP-API-1: Disposal Plan

Generate FMP-API-1 Waste

Collect waste FMP-API-1 and
contaminated materials.

Place in a labeled, sealed
hazardous waste container.

Consult Institutional EHS Office
for specific procedures.

Dispose of at an approved
waste treatment facility.

Click to download full resolution via product page

Caption: Logical Flow for the Disposal of FMP-API-1 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling FMP-API-1].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266828/docs#personal-protective-equipment-for-
handling-fmp-api-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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